![molecular formula C20H17ClN2O5 B505083 N-[4-chloro-2-[(2,4-dimethoxyanilino)-oxomethyl]phenyl]-2-furancarboxamide](/img/structure/B505083.png)
N-[4-chloro-2-[(2,4-dimethoxyanilino)-oxomethyl]phenyl]-2-furancarboxamide
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Overview
Description
N-[4-chloro-2-[(2,4-dimethoxyanilino)-oxomethyl]phenyl]-2-furancarboxamide is a member of benzamides.
Scientific Research Applications
Chemical Synthesis and Reactions :
- Guizzardi et al. (2000) discussed the photochemical preparation of 2-(4-N,N-dimethylaminophenyl) heterocycles, which are similar in structure to the compound , showcasing the methods of synthesizing such complex molecules (Guizzardi, Mella, Fagnoni, & Albini, 2000).
- Nimbalkar et al. (2018) synthesized derivatives of benzamide, a structurally related compound, demonstrating the potential for creating various medicinal scaffolds (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).
Potential in Drug Development :
- Khurana et al. (2014) explored indole-2-carboxamides, similar in structure, for their role as allosteric modulators, indicating potential applications in drug design (Khurana, Ali, Olszewska, Ahn, Damaraju, Kendall, & Lu, 2014).
- Ravichandiran et al. (2020) developed a phenoxazine-based fluorescence chemosensor for detecting Cd2+ and CN− ions, showing the compound's utility in chemical sensing (Ravichandiran, Boguszewska-Czubara, Masłyk, Bella, Johnson, Subramaniyan, Shim, & Yoo, 2020).
Biological and Pharmacological Activities :
- Bielawska et al. (2003) synthesized analogues of chlorambucil, including furancarboxamide derivatives, demonstrating their potential for DNA-binding and cytotoxic activities, indicating relevance in cancer research (Bielawska, Bielawski, Wołczyński, & Anchim, 2003).
- Ghodke et al. (2017) reported on the synthesis of N-(3-chloro-2-oxo-4-substituted phenyl azetidin-1-yl)-2-(1, 3-dioxoisoindolin-2-yl) acetamides, which, like the compound , were evaluated for anticonvulsant activity, highlighting the compound's potential in neurological applications (Ghodke, Nikalje, Tiwari, Seijas Vazquez, & Vázquez-Tato, 2017).
Chemical and Structural Analysis :
- Abram et al. (2006) studied the interaction of chloro[2-(dimethylaminomethyl)phenyl-C1]mercury(II) with thiosemicarbazone derivatives, indicating the importance of such compounds in understanding metal-ligand interactions (Abram, Castiñeiras, García-Santos, & Rodríguez-Riobó, 2006).
- Palanki et al. (2000) conducted structure-activity relationship studies on pyrimidine derivatives, providing insights into the development of inhibitors for certain gene expressions, which could be relevant for compounds like N-[4-chloro-2-[(2,4-dimethoxyanilino)-oxomethyl]phenyl]-2-furancarboxamide (Palanki, Erdman, Gayo-Fung, Shevlin, Sullivan, Goldman, Ransone, Bennett, Manning, & Suto, 2000).
Properties
Molecular Formula |
C20H17ClN2O5 |
---|---|
Molecular Weight |
400.8g/mol |
IUPAC Name |
N-[4-chloro-2-[(2,4-dimethoxyphenyl)carbamoyl]phenyl]furan-2-carboxamide |
InChI |
InChI=1S/C20H17ClN2O5/c1-26-13-6-8-16(18(11-13)27-2)23-19(24)14-10-12(21)5-7-15(14)22-20(25)17-4-3-9-28-17/h3-11H,1-2H3,(H,22,25)(H,23,24) |
InChI Key |
JVRULJDJPNCHCE-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=CC=CO3)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=CC=CO3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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